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Compound of Interest

Compound Name: CC-401 hydrochloride

Cat. No.: B1139329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions for CC-401 hydrochloride, a potent and selective c-Jun N-terminal kinase (JNK)

inhibitor.

Introduction
CC-401 hydrochloride is a second-generation, ATP-competitive inhibitor of all three JNK

isoforms (JNK1, JNK2, and JNK3) with high selectivity.[1][2][3] It competitively binds to the

ATP-binding site of active, phosphorylated JNK, thereby inhibiting the phosphorylation of its

downstream target, the transcription factor c-Jun.[1][4][5] With a Ki of 25 to 50 nM, it

demonstrates at least 40-fold selectivity for JNK over other related kinases such as p38, ERK,

and IKK2.[1][2][6] Due to its critical role in the MAPK signaling pathway, which is implicated in

cellular responses to stress, inflammation, apoptosis, and proliferation, CC-401 is a valuable

tool for research in oncology, immunology, and neurobiology.[5][7]

Proper preparation and storage of CC-401 hydrochloride stock solutions are crucial for

ensuring experimental reproducibility and accuracy. This guide outlines the key physical and

chemical properties, solubility data, and step-by-step protocols for preparing solutions for both

in vitro and in vivo applications.
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A summary of the key properties of CC-401 hydrochloride is presented below.

Property Value

Molecular Formula C₂₂H₂₅ClN₆O[1][4][8]

Molecular Weight 424.93 g/mol [1][4][6][8]

CAS Number 1438391-30-0[1][4]

Appearance White to off-white solid powder[1]

Solubility Data
CC-401 hydrochloride exhibits varying solubility depending on the solvent. It is highly soluble

in DMSO, making it the preferred solvent for high-concentration stock solutions. For aqueous-

based assays, it can be dissolved in water or PBS, though this may require sonication and

warming.[1][5] It is critical to use fresh, anhydrous DMSO, as moisture can significantly reduce

the solubility of the compound.[1][6]

Solvent Maximum Concentration Notes

DMSO
85 - 100 mg/mL (200.03 -

235.33 mM)[1][6]

Requires sonication.[1][4] Use

fresh, anhydrous DMSO.[6]

Water
12.5 - 85 mg/mL (29.42 -

200.03 mM)[1][6]

Requires sonication.[1]

Solubility can vary.

PBS ~14.3 mg/mL (33.63 mM)[5]
Requires sonication and

warming to 60°C.[4][5]

Ethanol ~2 mg/mL (4.7 mM)[6][9]

Recommended Storage and Stability
Correct storage is essential to maintain the integrity and activity of CC-401 hydrochloride.
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Form Temperature Duration
Special
Instructions

Solid Powder -20°C[6][10] Up to 3 years[6]

Store in a tightly

sealed container,

protected from

moisture.[1][4]

Stock Solution -80°C Up to 6 months[1][2]

Aliquot to avoid

repeated freeze-thaw

cycles.[5][6]

Stock Solution -20°C Up to 1 month[1][2]

Aliquot to avoid

repeated freeze-thaw

cycles.[5][6]

Experimental Protocols
Safety Precaution: Always wear appropriate personal protective equipment (PPE), including a

lab coat, safety glasses, and gloves, when handling chemical compounds.

Protocol 1: High-Concentration Stock Solution in DMSO
(for in vitro use)
This protocol is ideal for preparing a concentrated stock for subsequent dilution in cell culture

media or assay buffers.

Materials:

CC-401 hydrochloride powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials

Vortex mixer and/or sonicator

Procedure:
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Calculate Required Mass: Determine the mass of CC-401 hydrochloride needed to achieve

the desired concentration and volume. For example, to make 1 mL of a 100 mM stock

solution:

Mass (mg) = 100 mmol/L * 0.001 L * 424.93 g/mol * 1000 mg/g = 42.5 mg

Weigh Compound: Carefully weigh the calculated amount of CC-401 hydrochloride powder

and place it into a sterile vial.

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial.

Dissolve: Tightly cap the vial and vortex thoroughly. If the compound does not fully dissolve,

use a bath sonicator for 5-10 minutes to aid dissolution.[1]

Aliquot and Store: Once a clear solution is obtained, dispense small volumes (e.g., 10-50 µL)

into sterile, single-use cryovials to minimize freeze-thaw cycles.[6]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[1][2]

Protocol 2: Aqueous Working Solution (for specific in
vitro use)
This protocol is for applications requiring a final solution with minimal DMSO.

Materials:

High-concentration DMSO stock of CC-401 hydrochloride (from Protocol 1)

Sterile cell culture medium or PBS

Sterile 0.22 µm syringe filter

Procedure:

Dilution: Prepare the final working solution by diluting the DMSO stock into the desired

aqueous buffer (e.g., cell culture media). For example, to make a 10 µM working solution,

you can perform a 1:10,000 dilution of a 100 mM stock.
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Mixing: Add the small volume of the DMSO stock to the larger volume of aqueous buffer and

mix immediately and thoroughly to prevent precipitation. The final DMSO concentration

should typically be kept below 0.5% to avoid solvent toxicity in cell-based assays.

Sterilization (Optional): If required for cell culture, filter the final working solution through a

0.22 µm filter before use.[1]

Usage: Use the freshly prepared working solution immediately for best results.

Visualized Information
Mechanism of Action: JNK Signaling Pathway
CC-401 acts by inhibiting JNK, a key kinase in a signaling cascade that responds to

environmental stresses. By blocking the ATP-binding site on JNK, CC-401 prevents the

phosphorylation of c-Jun, which in turn modulates gene transcription related to various cellular

responses.[2][5]
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Caption: Inhibition of the JNK signaling pathway by CC-401.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the standard workflow for preparing a high-concentration stock

solution from CC-401 hydrochloride powder.
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Caption: Workflow for preparing CC-401 hydrochloride stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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